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Compound of Interest

Compound Name: ATTO 590

Cat. No.: B1261490

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the molar extinction coefficient of the
fluorescent dye ATTO 590, with a specific focus on its properties in Phosphate Buffered Saline
(PBS). This document is intended to serve as a comprehensive resource for researchers
utilizing ATTO 590 in applications such as single-molecule detection, high-resolution
microscopy, flow cytometry, and fluorescence in-situ hybridization (FISH).

Core Spectroscopic Properties of ATTO 590 in PBS

ATTO 590, a rhodamine-based fluorescent label, is characterized by its strong absorption, high
fluorescence quantum yield, and significant photostability.[1][2][3][4] The molar extinction
coefficient (€) is a critical parameter for quantitative spectroscopic measurements, as it relates
the absorbance of a substance to its concentration according to the Beer-Lambert law.

The definitive spectroscopic properties of ATTO 590 in PBS at a pH of 7.4 are summarized

below.
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Parameter Value Unit

Molar Extinction Coefficient

(emax) 120,000 M-1lcm-1
Absorption Maximum (Aabs) 594 nm
Fluorescence Maximum (Aem) 624 nm
Quantum Yield () 80 %
Fluorescence Lifetime (1) 3.7 ns

Data sourced from ATTO-TEC
GmbH datasheets, explicitly
stating measurements were
conducted in Phosphate
Buffered Saline (PBS), pH 7.4.

[5]

Experimental Protocol: Determination of Molar
Extinction Coefficient

The following is a generalized experimental protocol for the determination of the molar
extinction coefficient of a fluorescent dye such as ATTO 590 in PBS. This method is based on
standard spectrophotometric techniques.

1. Materials and Reagents:

ATTO 590, solid form (e.g., NHS ester or carboxylic acid)

Phosphate Buffered Saline (PBS), pH 7.4

High-purity solvent for stock solution (e.g., Dimethylsulfoxide, DMSO)

Spectrophotometer

Calibrated analytical balance
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Volumetric flasks and pipettes
Cuvettes with a 1 cm path length
. Preparation of Stock Solution:
Accurately weigh a small amount of the ATTO 590 solid using an analytical balance.

Dissolve the dye in a minimal amount of a suitable organic solvent, such as DMSO, to create
a concentrated stock solution. The high solubility in an organic solvent ensures accurate
initial weighing and dissolution.

Record the exact mass and the final volume of the stock solution to calculate the precise
concentration.

. Preparation of Dilution Series in PBS:

Perform a serial dilution of the concentrated stock solution with PBS (pH 7.4) to prepare a
series of solutions with decreasing concentrations.

The final concentrations should be chosen to yield absorbance values within the linear range
of the spectrophotometer, typically between 0.1 and 1.0 at the absorption maximum.

. Spectrophotometric Measurement:

Using a spectrophotometer, measure the absorbance spectrum of each dilution ina 1 cm
path length cuvette.

Use PBS as the blank reference to zero the spectrophotometer.

Identify the wavelength of maximum absorbance (Amax) for ATTO 590, which should be
approximately 594 nm.[1][5]

Record the absorbance value at Amax for each concentration.
. Calculation of the Molar Extinction Coefficient:

According to the Beer-Lambert law, A = ecl, where:
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Ais the absorbance at Amax

[e]

o

€ is the molar extinction coefficient (M-1cm-1)

[¢]

c is the molar concentration of the dye (M)

[¢]

| is the path length of the cuvette (typically 1 cm)

e Plot a graph of absorbance (A) at Amax versus concentration (c).
e The data points should form a straight line passing through the origin.
e The slope of this line is the molar extinction coefficient (g).

Visualized Workflows

The following diagrams illustrate the key processes described in this guide.
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Experimental Workflow for Molar Extinction Coefficient Determination
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Caption: Workflow for determining the molar extinction coefficient.
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Beer-Lambert Law Relationship
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Caption: The Beer-Lambert Law.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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